Cas no 1353987-30-0 (1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid
• CAS No: 1353987-30-0
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• MDL: MFCD21098538
• CID: 2091560
• PubChem ID: 66318102
• Update Time: 2025-06-07

1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid
• AKOS015662596
• 1-(6-Ethoxy-pyrimidin-4-yl)-piperidine-4-carboxylic acid
• DB-311163
• 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylicacid
• 1353987-30-0

• MDL： MFCD21098538
• Inchi： 1S/C12H17N3O3/c1-2-18-11-7-10(13-8-14-11)15-5-3-9(4-6-15)12(16)17/h7-9H,2-6H2,1H3,(H,16,17)
• InChI Key： VTDHKUZKHFBXTR-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2C=C(N=CN=2)OCC)CC1)=O

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 478.4±45.0 °C at 760 mmHg
• Flash Point: 243.1±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid

Introduction to 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic Acid (CAS No. 1353987-30-0)

1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1353987-30-0, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a piperidine ring linked to a 6-ethoxypyrimidin-4-yl moiety, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid involve rigorous methodologies to ensure high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structural integrity of the compound. These analytical methods are crucial in pharmaceutical research, as they provide detailed insights into the molecular configuration and dynamics of the compound.

In recent years, there has been a growing interest in exploring the pharmacological properties of piperidine derivatives. The presence of the piperidine ring in 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid enhances its binding affinity to various biological targets, making it a valuable scaffold for developing novel therapeutic agents. Studies have shown that piperidine-based compounds exhibit promising activities in modulating enzyme function and receptor interactions, which are pivotal in treating a wide range of diseases.

The ethoxypyrimidine moiety further contributes to the pharmacological profile of this compound. Pyrimidine derivatives are well-known for their role in antiviral, anticancer, and anti-inflammatory therapies. The ethoxy group introduces additional functional diversity, allowing for fine-tuning of pharmacokinetic properties such as solubility and metabolic stability. These characteristics make 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid a versatile building block for medicinal chemists.

Recent research has highlighted the potential of 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid in addressing unmet medical needs. For instance, studies have demonstrated its efficacy in inhibiting key enzymes involved in cancer progression. The compound's ability to interact with specific protein targets suggests its utility in developing targeted therapies that minimize side effects associated with conventional treatments. This aligns with the broader trend in pharmaceutical innovation towards personalized medicine and precision therapeutics.

The development of novel drug candidates often involves optimizing synthetic routes to improve scalability and cost-effectiveness. In the case of 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid, researchers have explored various synthetic strategies, including multi-step organic transformations and catalytic processes. These advancements not only enhance the efficiency of production but also contribute to sustainable chemistry practices by reducing waste and energy consumption.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding affinity and metabolic fate of 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid. By simulating interactions with biological targets, scientists can identify optimal modifications to enhance therapeutic efficacy while minimizing toxicity. This computational approach complements experimental studies, providing a comprehensive understanding of the compound's pharmacological behavior.

As the pharmaceutical industry continues to evolve, the demand for innovative compounds like 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid remains high. Its unique structural features and potential therapeutic applications position it as a promising candidate for further investigation. Collaborative efforts between academia and industry are essential to translate these findings into tangible clinical benefits for patients worldwide.

In conclusion, 1-(6-Ethoxypyrimidin-4-yl)piperidine-4-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its synthesis, characterization, and pharmacological exploration underscore its potential as a lead compound for developing novel therapeutics. With ongoing research efforts focused on optimizing its properties and exploring new applications, this compound is poised to make substantial contributions to human health.